5-Butylthiouracil

• CAS No.: 22389-94-2
• Molecular Formula: C8H12N2OS
• Molecular Weight: 184.26 g/mol
• IUPAC Name: 5-butyl-2-sulfanylidene-1H-pyrimidin-4-one
• InChI: InChI=1S/C8H12N2OS/c1-2-3-4-6-5-9-8(12)10-7(6)11/h5H,2-4H2,1H3,(H2,9,10,11,12)
• InChI Key: ADIYSJAIOVUVLG-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CNC(=S)NC1=O

Description

5-Butylthiouracil is a thiouracil derivative with a butylthio (-S-C₄H₉) substituent at the 5-position of the uracil scaffold. Thiouracil analogs are historically associated with antithyroid activity, but 5-substituted derivatives often exhibit diverse biological properties, including anticancer, antimicrobial, and cytotoxic effects .

Comparison with Similar Compounds

Structural and Functional Differences

The pharmacological profile of uracil derivatives is highly dependent on the substituent at the 5-position. Below is a comparative analysis of 5-Butylthiouracil and key analogs:

Compound	Substituent at C5	Key Features	Primary Applications
5-Fluorouracil	Fluoro (-F)	Antimetabolite; inhibits thymidylate synthase, disrupting DNA synthesis	Colorectal, breast cancers
5-Thiocyanotouracil	Thiocyanato (-SCN)	High LD₅₀ (low acute toxicity); mild antibacterial and antioxidant activity	Experimental anticancer agent
5-Alkyl Derivatives	Variable alkyl	Cytotoxicity correlates with alkyl chain length and lipophilicity	Antimicrobial, cytotoxic
5-Butylthiouracil	Butylthio (-S-C₄H₉)	Hypothesized enhanced lipophilicity; potential for membrane permeability	Theoretical anticancer/antimicrobial roles

Key Observations:

• Lipophilicity : The butylthio group in 5-Butylthiouracil likely increases lipophilicity compared to 5-FU (fluoro) and 5-TCU (thiocyanato). This could enhance tissue penetration but reduce aqueous solubility, impacting bioavailability .
• Toxicity : 5-TCU exhibits a higher LD₅₀ than 5-FU, suggesting substituent size and electronic properties influence toxicity. 5-Butylthiouracil’s larger substituent may further reduce acute toxicity compared to 5-FU .
• Mechanism : While 5-FU acts via thymidylate synthase inhibition, alkyl/arylthiouracils may target alternative pathways, such as reactive oxygen species (ROS) modulation or direct DNA alkylation .

Pharmacological and Analytical Comparisons

a) Anticancer Activity

• 5-Fluorouracil : Clinically validated with a narrow therapeutic index; requires metabolic activation. Analytical methods like UPLC-MS/MS enable precise quantification (calibration range: 0.1–60 µg/mL) .
• Its synthesis is cost-effective (aqueous reflux, high yield) .
• Analytical methods would require adaptation due to increased hydrophobicity.

b) Antimicrobial and Cytotoxic Effects

• 5-Alkyl uracils (e.g., 5-[alkoxy-(4-nitrophenyl)-methyl]-uracils) show variable cytotoxicity depending on substituent length .
• 5-TCU exhibits non-significant antioxidant activity compared to ascorbic acid but moderate antibacterial effects .
• 5-Butylthiouracil’s bulky substituent may sterically hinder target binding, reducing efficacy compared to smaller analogs.